Cas no 100768-45-4 (Pyrido[3,2-d]pyrimidine,2,4-dibenzamido-6-methyl- (7CI))

• Product Name: Pyrido[3,2-d]pyrimidine,2,4-dibenzamido-6-methyl- (7CI)
• CAS No: 100768-45-4
• MF: C₂₂H₁₇N₅O₂
• MW: 383.402683973312
• CID: 124223
• PubChem ID: 555473
• Update Time: 2025-04-18

Pyrido[3,2-d]pyrimidine,2,4-dibenzamido-6-methyl- (7CI) Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]pyrimidine,2,4-dibenzamido-6-methyl- (7CI)
• N-(2-benzamido-6-methylpyrido[3,2-d]pyrimidin-4-yl)benzamide
• N-[2-(Benzoylamino)-6-methylpyrido[3,2-d]pyrimidin-4-yl]benzamide
• 2.4-Dibenzoylamino-6-methyl-1.3.5-triazanaphthalin
• N,N'-[6-Methylpyrido[3,2-d]pyrimidine-2,4-diyl]bisbenzamide
• n-(2-(benzoylamino)-6-methylpyrido[3,2-d]pyrimidin-4-yl)benzamide
• DTXSID70339334
• N-[2-(Benzoylamino)-6-methylpyrido[3,2-d]pyrimidin-4-yl]benzamide #
• NRCNTPAIHFHTHY-UHFFFAOYSA-N
• 100768-45-4
• N,N'-(6-Methylpyrido[3,2-d]pyrimidine-2,4-diyl)dibenzamide

• Inchi： 1S/C22H17N5O2/c1-14-12-13-17-18(23-14)19(25-20(28)15-8-4-2-5-9-15)26-22(24-17)27-21(29)16-10-6-3-7-11-16/h2-13H,1H3,(H2,24,25,26,27,28,29)
• InChI Key： NRCNTPAIHFHTHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C2C(=CC=C(C)N=2)N=C(NC(C2C=CC=CC=2)=O)N=1

Computed Properties

• Exact Mass: 383.13800
• Monoisotopic Mass: 383.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 96.87000
• LogP: 3.98380